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Compound of Interest

Compound Name: ESI-09

Cat. No.: B1683979

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of ESI-09, a
specific inhibitor of the exchange protein directly activated by cAMP (EPAC). Adherence to
these procedures is essential to ensure laboratory safety and maintain the integrity of your
research.

Chemical and Physical Properties

A summary of the key quantitative data for ESI-09 is presented in the table below for easy
reference.
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Property Value Citations
Molecular Formula C16H15CIN4O2 [1]
Molecular Weight 330.77 g/mol [2]
Appearance Yellow powder [2]
CAS Number 263707-16-0 [11[2]
Purity >98% (HPLC) [3]
ICso for EPAC1 3.2 uM [4]
ICso for EPAC2 1.4 uM [4]
Solubility in DMSO > 16.6 mg/mL [4]
Storage Temperature -20°C [11[5]
Stability > 4 years (when stored o
correctly)

Personal Protective Equipment (PPE)

When handling ESI-09, particularly in its powdered form, a comprehensive approach to
personal safety is mandatory. The following PPE should be worn at all times.[6][7][8][9]

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes or airborne particles.[7]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7]
Inspect gloves for any signs of damage before use and change them regularly to prevent
contamination.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
IS necessary.

» Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the
skin.[7] For larger quantities or in case of a spill, a full-body suit may be necessary.[6]
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» Footwear: Closed-toe shoes are mandatory in the laboratory.

Experimental Protocols
Stock Solution Preparation

The following is a general protocol for preparing a stock solution of ESI-09. Always refer to your
specific experimental requirements for precise concentrations.

¢ Pre-dissolving (optional but recommended): To obtain a higher concentration, warm the tube
containing ESI-09 at 37°C for 10 minutes and/or use an ultrasonic bath to aid in dissolution.

[4]
» Solvent Selection: ESI-09 is soluble in DMSO at concentrations of 100 mg/mL.[2]
 Dissolution:

o Aseptically add the desired volume of DMSO to the vial of ESI-09.

o Vortex or sonicate until the powder is completely dissolved.

o Storage: Store the stock solution in aliquots at -20°C for up to 3 months or at -80°C for up to
2 years to avoid repeated freeze-thaw cycles.[2][5]

General Handling Procedures

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form to minimize inhalation risk.[10][11]

Avoid direct contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in the laboratory.[10]

Wash hands thoroughly after handling the compound.[10]

Ensure that an eyewash station and safety shower are readily accessible.[12]

Disposal Plan
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All waste containing ESI-09 must be treated as hazardous chemical waste.

e Solid Waste: Collect any solid ESI-09 waste, including empty containers and contaminated
consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled
hazardous waste container.

 Liquid Waste: Collect all liquid waste containing ESI-09 in a sealed, labeled, and chemical-
resistant container.

» Disposal: Arrange for the disposal of all ESI-09 waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.[13]

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.[10]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[10]

« If swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[10]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of ESI-09 and the recommended
workflow for its safe handling.
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Caption: Mechanism of ESI-09 as an EPAC inhibitor.
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Start: Receive ESI-09

Store at -20°C in a designated, labeled area

'

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Respirator (if handling powder)

'

Weigh ESI-09 in a chemical fume hood

'

Prepare stock solution (e.g., in DMSO)

'

Perform Experiment

'

Decontaminate work surfaces and equipment

'

Dispose of waste in labeled hazardous waste containers

End: Remove PPE and wash hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ESI-09]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683979#personal-protective-equipment-for-
handling-esi-09]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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